Buildup of CO2 in the atmosphere is a major contributor to global climate change, while the current technologies for CO2 capture and sequestration are energy consuming and the current CO2 conversion technologies either require expensive catalysts or have low conversion efficiency. Here, we report an amino acid (AA) based nanotechnology that absorbs and converts CO2 from simulated flue gases into new nanomaterials. Our computational and experimental studies have identified unique AAs capturing CO2 as bicarbonate nanomaterials, and have shown that the formation of bicarbonate nanomaterials is AA-structure dependent. The unique AA solvents have further demonstrated faster kinetics and higher CO2 absorption capacity compared to the state-of-the-art solvent technology (i.e., 30 wt% monoethanolamine). Our innovative technology offers a first-of-its-kind system that provides three flexible, switchable product pathways for CO2 capture (i.e., use of the nanomaterials as a commercially valuable product, regenerating the CO2-rich nanomaterials for geological sequestration or for use in enhanced oil recovery, or sequestering the nanomaterials in a solid form). Worldwide demands for CO2 emission reduction and new nanomaterial production continue to grow, the technology reported here is a highly efficient and cost-effective approach in cutting CO2 emission into the atmosphere.

This paper carried out a new attempt which combined nutrient starvation, uniconazole and elevated CO2 to increase duckweed biomass and starch content. At laboratory level, the highest growth rate and starch content reached up to 9.4 ± 0.2 g m−2 d−1 and 75.9 ± 3.3 %, leading to an estimated starch yield of 30.8 t ha−1 y−1. Furthermore, without any pretreatment, up to 88.4 ± 0.4 % of glucose from high starch duckweed biomass can be released. The enzymatic hydrolyzates can be efficiently converted to bioethanol by yeast and the ethanol yield based on duckweed biomass input (YE/B) reached up to 0.38 ± 0.01 g g−1 applying simultaneous saccharification and fermentation (SSF), which, to our knowledge, is the highest duckweed-to-ethanol yield thus far reported. Based on the data above-mentioned, an annual duckweed-based ethanol yield of 16.0 × 103 L ha−1 can be achieved, about 2.6 times higher than maize-based ethanol yield. This approach has achieved quick high starch accumulation in duckweed and demonstrated that duckweed can serve as a competitive starch feedstock for bioethanol production.

Abstract not available

Silver nanoparticles (AgNPs) are widely used due to its unique physicochemical properties and efficient antimicrobial performance, therefore a large number of AgNPs have entered the aquatic environment and attracted extensive academic attention. This review introduces several commonly used methods for the preparation of AgNPs, including physical synthesis (ball milling, evaporative condensation, and laser ablation), chemical synthesis (chemical reduction, microemulsion, and microwave-assisted synthesis), and green synthesis methods for the preparation of AgNPs using microbial or plant extracts. This is followed by an overview of the applications of materials containing AgNPs and the pathways of AgNPs into the aquatic environment. Then, a comprehensive review of the research progress on the migration and transformation of AgNPs in natural water, sediment, wastewater, and wastewater treatment plants is presented. The transformation behavior of AgNPs in natural freshwater, sewage, and sediments includes aggregation and sedimentation, oxidative dissolution, sulfation, and chlorination, where the AgNPs in sewage and sediments end up in the form of sulfides. AgNPs in wastewater plants affect microbial activity and the removal of organic matter, nitrogen, and phosphorus during biological treatment. Finally, the toxic effects of AgNPs on microorganisms, animals, and plants after discharge into the aquatic environment are summarized. This work presents a full-process, multi-faceted analysis and review of the migration and transformation of AgNPs in aquatic environments, providing a theoretical reference for further research related to AgNPs.

The study investigated the effects of ensiling and brown juice-assisted ensiling of wheat straw and press cake from a green biorefinery plant prior to anaerobic co-digestion (Aco-D) with cattle manure on methane yield and nutrient availability in the digestates. Straw was ensiled with and without brown juice at field-scale and lab-scale levels, followed by Aco-D with manure using continuous stirred-tank reactors (CSTR) and batch tests. The digestates from CSTR were incorporated into the soil to study nitrogen and sulphur dynamics and availability over 80 days. Results show that ensiling of straw increased net inorganic nitrogen release in soil and reduced net inorganic sulphur immobilisation compared to the non-ensiled straw. Brown juice-assisted ensiling of straw at the lab-scale level significantly increased methane production by 14 % and increased hydrolysis and methane production rates compared to non-ensiled straw. These results demonstrate that ensiling of straw has the potential as a pre-treatment technique for enhanced biogas production and higher nutrient availability in digestates for crop production and provides an opportunity to valorise brown juice as an ensiling additive.

p-Nitrophenol (p-NP) is a chemical compound that produces pesticides and pharmaceuticals. Improper handling can lead to water pollution and pose risks to the environment. Considerable attention has been given to the research and development of methods for detecting water pollutants to achieve Sustainable Development Goal 6. This study used highly fluorescent perovskite quantum dots (PVSK QDs) to detect p-NP in water. To enhance the stability of the PVSK QDs, we performed surface modification using 3-triethoxysilylpropylamine, resulting in functionalized amine-PVSK QDs. This enables the amine-PVSK QDs to maintain a high fluorescent quantum yield of 88.8% after 30 days of storage in ethanol. The detection of p-NP in water is achieved through the fluorescence quenching resulting from the reaction between the amino groups on the amine-PVSK QDs and p-NP. The detection limit for p-NP was 160 nM, lower than the US EPA permissible concentration limit for potable water. The amine-PVSK QDs detected p-NP in two river water samples with a relative standard deviation of 0.31–2.49% range. These findings demonstrate that amine-PVSK QDs can serve as a fast and sensitive fluorescent detection platform for the qualitative and quantitative identification of aqueous p-NP, addressing environmental sustainability issues.

High-fine particulate matter (PM2.5) pollution has become the main object of damaging the atmospheric environment and endangering human health. Accurate prediction of the spatial variability of PM2.5 concentrations using high-performance models is crucial for the prevention and control of atmospheric pollution. In this paper, in order to avoid the uncertainty caused by artificially setting the parameters of the prediction model, a new hyper-parameter optimization extreme gradient boosting (HPO-XGBoost) model for spatial prediction of PM2.5 concentration was proposed. We used aerosol optical depth (AOD) data of Himawari-8 satellite combined with the HPO-XGBoost model to predict and mapping the spatial variability of PM2.5 concentrations during the COVID-19 lockdown in China. The results showed that the maximum concentration of PM2.5 exhibited a downward trend and a significant seasonal fluctuation from 2015 to 2020. Compared with grid search (GS) and random grid search (RGS) optimization algorithms, the tree-structured Parzen estimator-XGBoost (TPE-XGBoost) approach has the highest prediction accuracy (R2) of 89.37% (January), 85.58% (February), 80.02% (March), and 83.68% (April) for PM2.5 concentrations in 2020, respectively. Spatial mapping of the monthly average PM2.5 concentration from January to April using the TPE-XGBoost model showed that the regions with higher PM2.5 concentrations are concentrated in northern China, eastern China and northeastern China, where PM2.5 concentrations exceed 150 μg m−3 in January. Furthermore, the spatial correlation analysis showed that factors with the highest driving effect of PM2.5 concentrations during the COVID-19 lockdown were factory (FAC) and traffic (TRA), and the strongest contribution of the double-factor synergy (q > 0.8) for all four months included factory-residence (FAC-RES) and factory-population (FAC-POP). The contribution source of PM2.5 transport showed a long-distance channel in Taiyuan, Xi’an and Shijiazhuang, while the cluster-like distribution and mixed distribution of contribution sources were embodied in Zhengzhou, Changchun and Harbin based on concentration-weighted trajectory (CWT) analysis. The above results showed that the TPE-XGBoost has strong nonlinear explanation and effective feasibility for spatial prediction of PM2.5 concentrations, and the transport of PM2.5 was dynamic effect which should be considered into account when developing prevention and control measures of atmospheric pollution in epidemic period.

Co-firing coal and biomass has been thought to be a promising way to achieve the efficient and clean combustion of them, but few researches were concentrated on the application of the co-firing technology in the residential field. In this study, the decoupling co-combustion characteristics of bituminous briquettes (BB) and biomass pellets (BP) were first evaluated by thermalgravimetric mass spectrometer (TG/MS) measurements, followed by the experiments on the pollutant emissions of burning blending fuels in a typical household decoupling stove as well as the thermodynamic equilibrium calculation and X-ray powder diffractometer (XRD) analysis of their slagging/fouling characteristics. The synergistic effect of co-firing coal and biomass is clarified. The addition of BP improves the combustion performance of blending fuels, while bituminous briquettes enhance the combustion stability of blending fuels. In the decoupling combustion stove, the stable coal char layer together with biomass pyrolysis gases plays an important role in the suppression of NOx, which also promotes the burnout of combustibles and thus favors the reduction of CO emission. Possible ash-related issues of ultrafine/fine particle emissions and severe slagging/fouling tendency caused by burning BP alone can be effectively alleviated by the capturing and regulating effect of BB. Co-firing bituminous briquettes and biomass pellets directly in the decoupling furnace can be anticipated to find wide use in the residential field.

The metal(loid) variability in the sensitive karst ecosystem was addressed as possible indicator of short- and long-term exposure to the wastewaters, recognized as the main metal contamination sources. Industrial and municipal wastewaters are released without proper purification only 2 km upstream from the Krka National Park (KNP) in Croatia. The variability of dissolved metal(loid)s was studied in four seasons and eight locations: Krka River source (reference site, KRS), municipal wastewaters from the Town of Knin (KRK), industrial wastewaters from the screw factory (IWW), Brljan Lake in the KNP (KBL), and the tributaries Krčić (TKR), Kosovčica (TKO), Orašnica (TOR) and Butišnica (TBU). Water taken directly from IWW had several times higher concentrations of all elements than other locations and indicated industrial wastewater as the primary Mn, Zn, Co, Cs, and Fe source. Tributary Orašnica, flowing by IWW, was the most affected site, although higher metal concentrations were also found at other locations compared to KRS. Overall, spatial metal contamination followed the order: TOR>KRK>TKO>TBU>KBL>KRS. Seasonality was not pronounced, although the highest levels for most metals were observed in summer, dry season when the self-purification processes are reduced. Almost all elements had low tendency to bind with particles, therefore showing high presence in dissolved fraction and confirming their bioavailability and potential toxicity. Although metal concentrations increased over time, they were still low compared to metal-contaminated rivers. However, observed metal exposure and inter-site differences present a warning and indicate the need for the targeted continuous monitoring of potential hotspots to protect this karst ecosystem.

Polycyclic aromatic hydrocarbons (PAHs) are typical persistent organic pollutants in the coking-contaminated soil, however, the effects of chemical oxidation on PAHs removal and the responses of indigenous microorganisms in slurry system has not been studied. In this study, the removal efficiency of PAHs and the responses of indigenous microorganisms treated by hydrogen peroxide (H2O2) and Fenton oxidation under different liquid-to-solid (L/S) ratio were investigated. The results showed that the highest removal efficiency of Σ PAHs treated by H2O2 oxidation was at the L/S ratio of 4:1. At such condition, the order of PAHs removal efficiency from high to low was 3-ring PAHs (69.7%–99.9%), followed by high ring PAHs (4-6 rings, 54.5%–95.5%), and 2-ring PAHs (38.1%–52.4%). However, Fenton oxidation had insignificantly increased the removal efficiency of PAHs, partly because the high content of metal cations (i.e., Fe2＋ and Mn2+) in coking contaminated soil. The number of soil microorganisms changed slightly during H2O2 and Fenton oxidation treatments (∼10 8 copies/g), while the bacterial diversity increased significantly. Microbial function analysis suggested that the carbohydrate metabolism, xenobiotics biodegradation and metabolism mainly contributed to the degradation of PAHs. Moreover, the function genes and pathways (i.e., amino sugar metabolism and citrate cycle) that involved in PAHs biodegradation increased, which can further promote the biological degradation of PAHs by indigenous microorganisms.